Cas no 2172233-96-2 (3-(benzyloxy)-1-(4-chloro-3-methylphenyl)butan-2-amine)

• Product Name: 3-(benzyloxy)-1-(4-chloro-3-methylphenyl)butan-2-amine
• CAS No: 2172233-96-2
• MF: C₁₈H₂₂ClNO
• MW: 303.826384067535
• CID: 5940377
• PubChem ID: 165874680
• Update Time: 2025-05-28

3-(benzyloxy)-1-(4-chloro-3-methylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(benzyloxy)-1-(4-chloro-3-methylphenyl)butan-2-amine
• EN300-1282570
• 2172233-96-2

• Inchi： 1S/C18H22ClNO/c1-13-10-16(8-9-17(13)19)11-18(20)14(2)21-12-15-6-4-3-5-7-15/h3-10,14,18H,11-12,20H2,1-2H3
• InChI Key： JKODVIOVBHXORG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C(C)OCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 303.1389920g/mol
• Monoisotopic Mass: 303.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(benzyloxy)-1-(4-chloro-3-methylphenyl)butan-2-amine

Comprehensive Overview of 3-(benzyloxy)-1-(4-chloro-3-methylphenyl)butan-2-amine (CAS No. 2172233-96-2)

3-(benzyloxy)-1-(4-chloro-3-methylphenyl)butan-2-amine (CAS No. 2172233-96-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its benzyloxy and chloro-methylphenyl functional groups, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its amine moiety, which can serve as a versatile building block for synthesizing more complex molecules.

In recent years, the demand for custom synthesis and high-purity intermediates like 3-(benzyloxy)-1-(4-chloro-3-methylphenyl)butan-2-amine has surged, driven by advancements in precision medicine and targeted drug delivery systems. The compound’s chiral center and substituted aromatic ring make it a candidate for studying structure-activity relationships (SAR), a hot topic in medicinal chemistry. Users frequently search for terms such as "amine derivatives in drug design" or "CAS 2172233-96-2 applications", reflecting growing curiosity about its utility.

From a synthetic perspective, 3-(benzyloxy)-1-(4-chloro-3-methylphenyl)butan-2-amine is often prepared via multi-step organic reactions, including alkylation and protection-deprotection strategies. Its benzyl ether group offers stability during synthesis, while the chloro-methylphenyl segment introduces potential for further functionalization. These features align with the rising trend of green chemistry, as researchers seek atom-efficient and low-waste methodologies.

The compound’s physicochemical properties, such as solubility and lipophilicity, are critical for its bioavailability and formulation development. These aspects are frequently queried in AI-driven literature searches, with users asking, "How does 3-(benzyloxy)-1-(4-chloro-3-methylphenyl)butan-2-amine interact with biological targets?" or "What are the analytical methods for characterizing CAS 2172233-96-2?" Such questions underscore the need for detailed technical profiles.

Beyond pharmaceuticals, 3-(benzyloxy)-1-(4-chloro-3-methylphenyl)butan-2-amine may find applications in agrochemicals or functional materials. Its aromatic chloro group, for instance, could be leveraged in designing crop protection agents, a sector increasingly focused on sustainable pest control. This versatility makes it a subject of interest in cross-disciplinary research.

In summary, CAS No. 2172233-96-2 represents a compelling case study in modern chemical innovation. Its structural complexity and functional diversity cater to evolving needs in life sciences and industrial chemistry, while its alignment with trending research themes ensures continued relevance. As exploration of tailored molecular architectures expands, this compound is poised to remain a key player in scientific discourse.